Cas no 1266114-65-1 (2,4-?Difluoro-5-methoxybenzyl alcohol)

• Product Name: 2,4-?Difluoro-5-methoxybenzyl alcohol
• CAS No: 1266114-65-1
• MF: C₈H₈F₂O₂
• MW: 174.1447
• MDL: MFCD28401420
• CID: 4741323
• PubChem ID: 117277058
• Update Time: 2025-11-02

2,4-?Difluoro-5-methoxybenzyl alcohol Chemical and Physical Properties

Names and Identifiers

• 2,4-Difluoro-5-methoxybenzyl alcohol
• 2,4-?Difluoro-5-methoxybenzyl alcohol
• (2,4-Difluoro-5-methoxyphenyl)methanol
• (2,4-DIFLUORO-5-METHOXY-PHENYL)-METHANOL
• SY272039
• Benzenemethanol, 2,4-difluoro-5-methoxy-
• DTXSID001275345
• E70253
• AB92928
• MFCD28401420
• 1266114-65-1
• CS-0193988

• MDL： MFCD28401420
• Inchi： 1S/C8H8F2O2/c1-12-8-2-5(4-11)6(9)3-7(8)10/h2-3,11H,4H2,1H3
• InChI Key： AQUGODXLIFAUBD-UHFFFAOYSA-N
• SMILES： FC1=C([H])C(=C(C([H])=C1C([H])([H])O[H])OC([H])([H])[H])F

Computed Properties

• Exact Mass: 174.049236g/mol
• Monoisotopic Mass: 174.049236g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.5
• Molecular Weight: 174.14g/mol
• XLogP3: 1.2

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 264.2±35.0 °C at 760 mmHg
• Flash Point: 128.1±22.5 °C
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

2,4-?Difluoro-5-methoxybenzyl alcohol Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2,4-?Difluoro-5-methoxybenzyl alcohol

2,4-Difluoro-5-methoxybenzyl Alcohol (CAS No. 1266114-65-1): Properties, Applications, and Market Insights

2,4-Difluoro-5-methoxybenzyl alcohol (CAS No. 1266114-65-1) is a fluorinated aromatic alcohol with significant potential in pharmaceutical and agrochemical applications. This compound, characterized by its unique difluoro-methoxybenzyl structure, has garnered attention due to its role as a key intermediate in the synthesis of bioactive molecules. Researchers and industries are increasingly exploring its utility in drug discovery and specialty chemical manufacturing.

The molecular structure of 2,4-difluoro-5-methoxybenzyl alcohol features two fluorine atoms at the 2- and 4-positions and a methoxy group at the 5-position of the benzyl alcohol framework. This arrangement imparts distinct electronic and steric properties, making it valuable for structure-activity relationship (SAR) studies. The presence of fluorine atoms enhances metabolic stability and bioavailability, which is crucial for developing new therapeutic agents.

In pharmaceutical research, 2,4-difluoro-5-methoxybenzyl alcohol serves as a versatile building block for small-molecule drugs. Its applications span across antiviral, anticancer, and anti-inflammatory drug candidates. Recent studies highlight its use in designing kinase inhibitors, a hot topic in oncology research. The compound's ability to modulate protein-ligand interactions makes it a valuable tool for medicinal chemists.

The agrochemical industry also benefits from 2,4-difluoro-5-methoxybenzyl alcohol, particularly in developing crop protection agents. Fluorinated compounds are known for their enhanced pesticidal activity and environmental persistence. This aligns with the growing demand for sustainable agriculture solutions, a trending topic in 2024. Researchers are investigating its derivatives as potential fungicides and herbicides with improved efficacy.

Synthetic routes to 2,4-difluoro-5-methoxybenzyl alcohol typically involve fluorination of methoxybenzyl precursors or reduction of corresponding aldehydes. Recent advancements in green chemistry have led to more efficient catalytic processes, reducing waste and energy consumption. This responds to the industry's focus on environmentally friendly synthesis, a frequently searched term in chemical databases.

Market analysis indicates steady growth for fluorinated benzyl alcohols, driven by pharmaceutical R&D investments. The global market for fine chemicals is projected to expand significantly, with 2,4-difluoro-5-methoxybenzyl alcohol positioned as a niche but important player. Suppliers are scaling up production to meet the increasing demand from contract research organizations (CROs) and academic institutions.

Quality control of 2,4-difluoro-5-methoxybenzyl alcohol is critical for its applications. Analytical techniques such as HPLC, GC-MS, and NMR spectroscopy ensure purity and consistency. These methods are frequently discussed in online forums and scientific communities, reflecting user interest in compound characterization techniques.

Storage and handling of 2,4-difluoro-5-methoxybenzyl alcohol require standard laboratory precautions. While not classified as hazardous under normal conditions, proper chemical safety measures should always be followed. This addresses common search queries about chemical handling procedures and laboratory best practices.

Future research directions for 2,4-difluoro-5-methoxybenzyl alcohol include exploring its potential in material science applications. The compound's aromatic fluorination pattern makes it interesting for developing advanced organic electronic materials, a rapidly growing field. This connects with current interests in functional materials and molecular engineering.

In conclusion, 2,4-difluoro-5-methoxybenzyl alcohol (CAS No. 1266114-65-1) represents an important fluorinated intermediate with diverse applications. Its relevance to drug discovery, agrochemical development, and potential in emerging technologies ensures continued interest from the scientific community. As research progresses, new uses for this versatile compound are likely to emerge, further solidifying its position in specialty chemistry.